Cas no 6309-18-8 (Benzeneacetonitrile, a-hydroxy-3,4-dimethoxy-)

Benzeneacetonitrile, α-hydroxy-3,4-dimethoxy-, is a specialized organic compound featuring a nitrile group attached to a benzene ring substituted with hydroxyl and dimethoxy functional groups. This structure imparts reactivity useful in synthetic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating methoxy groups and a polar hydroxyl group enhances its versatility as an intermediate in nucleophilic substitutions and condensation reactions. Its well-defined molecular framework allows for precise modifications, making it valuable in the synthesis of complex molecules. The compound is typically handled under controlled conditions due to its functional group sensitivity.
Benzeneacetonitrile, a-hydroxy-3,4-dimethoxy- structure
6309-18-8 structure
Product Name:Benzeneacetonitrile, a-hydroxy-3,4-dimethoxy-
CAS No:6309-18-8
MF:C10H11NO3
MW:193.199242830276
CID:517694
PubChem ID:238239
Update Time:2025-06-06

Benzeneacetonitrile, a-hydroxy-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-hydroxy-3,4-dimethoxy-
    • 2-(3,4-dimethoxyphenyl)-2-hydroxyacetonitrile
    • 3,4-DIMETHOXYPHENYL-(R)-HYDROXYACETONITRILE
    • Veratraldehyde cyanohydrin
    • 3,4-Dimethoxy-mandelonitril
    • 3,4-dimethoxy-mandelonitrile
    • 3.4-Dimethoxy-DL-mandelsaeure-nitril
    • Veratrumaldehyd-cyanhydrin
    • NSC42530
    • DS-010094
    • alpha-hydroxy-3,4-dimethoxy-phenylacetonitrile
    • DTXSID40285632
    • SCHEMBL2534777
    • NSC-42530
    • 6309-18-8
    • alpha-hydroxy-3,4-dimethoxy- phenylacetonitrile
    • SFIAWXDEIAXFOS-UHFFFAOYSA-N
    • (3,4-dimethoxyphenyl)(hydroxy)acetonitrile
    • Inchi： 1S/C10H11NO3/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5,8,12H,1-2H3
    • InChI Key： SFIAWXDEIAXFOS-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C=CC(C(C#N)O)=C1)OC

Computed Properties

  • Exact Mass: 193.07400
  • Monoisotopic Mass: 193.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.5Ų

Experimental Properties

  • Density: 1.193g/cm3
  • Boiling Point: 356.8ºC at 760 mmHg
  • Flash Point: 169.6ºC
  • Refractive Index: 1.537
  • PSA: 62.48000
  • LogP: 1.26078

Benzeneacetonitrile, a-hydroxy-3,4-dimethoxy- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzeneacetonitrile, a-hydroxy-3,4-dimethoxy- Pricemore >>

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